Tiotropium bromide hydrate

Description

Tiotropium bromide hydrate is a long-acting bronchodilator used to manage chronic obstructive pulmonary disease (COPD) and asthma . Marketed under the brand name Spiriva, it helps prevent breathing difficulties from worsening . It is administered through inhalation and starts working within half an hour, with effects lasting for 24 hours . Tiotropium bromide monohydrate is a synthetic, non-chiral, quaternary ammonium compound .

As an anticholinergic medication, tiotropium bromide hydrate functions by blocking acetylcholine's action on smooth muscle, leading to bronchodilation primarily as a local effect in the airways . The substance is a white to yellowish-white, odorless crystalline powder, sparingly soluble in water and soluble in methanol . The recommended dosage for Spiriva HandiHaler is one inhalation once daily . It is also available in a combination inhaler with olodaterol, another long-acting bronchodilator, for COPD treatment .

While tiotropium is more specific for muscarinic receptors in the lungs compared to ipratropium, both are anticholinergic bronchodilators . Side effects of tiotropium bromide may include dry mouth, runny nose, and upper respiratory tract infection, though severe side effects are also possible . Tiotropium bromide was first patented in 1989 and approved for medical use in 2002 .

• Product Name: Tiotropium bromide hydrate
• Molecular Formula: C19H24BrNO5S2
• Molecular Weight: 490.4 g/mol
• IUPAC Name: [(1R,2R,4S,5S)-9,9-dimethyl-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] 2-hydroxy-2,2-dithiophen-2-ylacetate;bromide;hydrate
• Standard InChI: InChI=1S/C19H22NO4S2.BrH.H2O/c1-20(2)12-9-11(10-13(20)17-16(12)24-17)23-18(21)19(22,14-5-3-7-25-14)15-6-4-8-26-15;;/h3-8,11-13,16-17,22H,9-10H2,1-2H3;1H;1H2/q+1;;/p-1/t11?,12-,13+,16-,17+
• Standard InChIKey: MQLXPRBEAHBZTK-KFEMZTBUSA-M
• SMILES: C[N+]1(C2CC(CC1C3C2O3)OC(=O)C(C4=CC=CS4)(C5=CC=CS5)O)C.O.[Br-]
• Canonical SMILES: C[N+]1(C2CC(CC1C3C2O3)OC(=O)C(C4=CC=CS4)(C5=CC=CS5)O)C.O.[Br-]
• Synonyms: 679 BR, BA; 7-((hydroxybis(2-thienyl)acetyl)oxy)-9,9-dimethyl-3-oxa-9-azoniatricyclo(3.3.1.0(2,4))nonane bromide; BA 679 BR; BA-679 BR; BA679 BR; BR, BA 679; Bromide, Tiotropium; Spiriva; tiotropium; tiotropium bromide
• PubChem Compound: 11431811
• Last Modified: Sep 13 2023